alpha,alpha'-Dianilino-p-xylene
Overview
Description
Alpha,alpha'-Dianilino-p-xylene (DAX) is an aromatic hydrocarbon, a derivative of p-xylene, which has been studied extensively for its potential applications in the scientific and medical fields. It is a colorless, non-volatile, solid compound with a molecular weight of 154 g/mol. DAX has been used in various experiments, such as the synthesis of polymers and the study of the mechanism of action of drugs. It has also been used in the synthesis of pharmaceuticals, in the development of new drugs, and in the study of biochemical and physiological effects.
Scientific Research Applications
Renewable p-Xylene Production
Cho et al. (2017) demonstrated a method for producing renewable p-xylene from biomass feedstocks using P-containing zeolite Beta as a catalyst. This method achieved a high yield of 97%, offering a sustainable alternative for the production of p-xylene, a critical component in polyethylene terephthalate (PET) manufacture (Cho et al., 2017).
Characterization and Analysis of Xylene Derivatives
Bhuvaneswari, Sankar, and Meenakshisundar (2017) conducted a study on the vibrational spectra, HOMO-LUMO energy gap, NLO property, and other chemical properties of M-xylene-alpha, alpha –diol (MXAAD) using density functional theory (DFT). Their investigation contributes to understanding the chemical behavior and potential applications of xylene derivatives in various industries (Bhuvaneswari et al., 2017).
Selective Sorption of p-Xylene
Mukherjee et al. (2014) reported on a Zn(II)-based dynamic coordination framework exhibiting selective adsorption of p-Xylene. This material's unique adsorption selectivity may be leveraged for chemical separations in industrial applications, especially for the purification of p-xylene from its isomers (Mukherjee et al., 2014).
Environmental and Occupational Exposure Concerns
Niaz et al. (2015) reviewed the toxicity of xylene as an environmental pollutant and its non-cancerous health hazards. Although this review focuses on health concerns, it also touches upon xylene's widespread use across different industries, highlighting the need for safer handling and potential applications that minimize health risks (Niaz et al., 2015).
Safety and Hazards
Alpha,alpha’-Dianilino-p-xylene may cause skin and eye irritation . Safety measures include avoiding dust formation, avoiding breathing in mist, gas, or vapors, and avoiding contact with skin and eyes. Personal protective equipment should be used, and contaminated clothing should be removed and washed before reuse .
Properties
IUPAC Name |
N-[[4-(anilinomethyl)phenyl]methyl]aniline |
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InChI |
InChI=1S/C20H20N2/c1-3-7-19(8-4-1)21-15-17-11-13-18(14-12-17)16-22-20-9-5-2-6-10-20/h1-14,21-22H,15-16H2 |
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InChI Key |
DXWQPWMYKQYRDS-UHFFFAOYSA-N |
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Canonical SMILES |
C1=CC=C(C=C1)NCC2=CC=C(C=C2)CNC3=CC=CC=C3 |
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Molecular Formula |
C20H20N2 |
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DSSTOX Substance ID |
DTXSID40345826 |
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| Record name | alpha,alpha'-Dianilino-p-xylene | |
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Molecular Weight |
288.4 g/mol |
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CAS No. |
13170-62-2 |
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